Cas no 14453-85-1 (4-(4-methoxyphenyl)sulfanylaniline)

• Product Name: 4-(4-methoxyphenyl)sulfanylaniline
• CAS No: 14453-85-1
• MF: C₁₃H₁₃NOS
• MW: 231.313421964645
• CID: 1314388
• PubChem ID: 12337978
• Update Time: 2025-10-28

4-(4-methoxyphenyl)sulfanylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(4-methoxyphenyl)thio]-
• 4-[(4-methoxyphenyl)thio]benzenamine
• SCHEMBL5786907
• aniline, 4-(p-methoxylphenylthio-
• EN300-68394
• 14453-85-1
• Z330803210
• 4-(4-methoxy-phenylsulfanyl)-phenylamine
• 4-[(4-methoxyphenyl)sulfanyl]aniline
• AQVVQTSIDWYIBE-UHFFFAOYSA-N
• 4-(4-methoxyphenyl)sulfanylaniline
• AKOS000214939

• Inchi： 1S/C13H13NOS/c1-15-11-4-8-13(9-5-11)16-12-6-2-10(14)3-7-12/h2-9H,14H2,1H3
• InChI Key： AQVVQTSIDWYIBE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 231.07178521g/mol
• Monoisotopic Mass: 231.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.6Ų

Additional information on 4-(4-methoxyphenyl)sulfanylaniline

Comprehensive Guide to 4-(4-Methoxyphenyl)sulfanylaniline (CAS No. 14453-85-1): Properties, Applications, and Market Insights

4-(4-Methoxyphenyl)sulfanylaniline (CAS No. 14453-85-1) is a specialized organic compound widely used in pharmaceuticals, agrochemicals, and material science. This aromatic amine derivative features a methoxyphenyl sulfide group, making it a valuable intermediate in synthetic chemistry. Researchers and industries favor this compound due to its unique reactivity and stability under various conditions.

The growing demand for 4-(4-methoxyphenyl)sulfanylaniline is driven by its role in developing novel drugs and advanced materials. With increasing interest in sustainable chemistry, this compound is also being explored for eco-friendly synthesis routes. Its CAS number, 14453-85-1, is frequently searched in chemical databases, highlighting its importance in R&D.

One of the key properties of 4-(4-methoxyphenyl)sulfanylaniline is its solubility in organic solvents, which facilitates its use in various reactions. The methoxy group enhances electron density, making it a versatile building block for coupling reactions. These characteristics are crucial for applications in medicinal chemistry, where precise molecular modifications are required.

In the pharmaceutical sector, CAS No. 14453-85-1 is often utilized as an intermediate for synthesizing active pharmaceutical ingredients (APIs). Its structural features allow for the creation of compounds with potential therapeutic effects, including antimicrobial and anti-inflammatory properties. Recent studies have also investigated its role in developing kinase inhibitors, a hot topic in cancer research.

The agrochemical industry benefits from 4-(4-methoxyphenyl)sulfanylaniline as well. Its derivatives are used in formulating pesticides and herbicides, addressing the global need for efficient crop protection solutions. With the rise of precision agriculture, this compound’s relevance continues to grow, aligning with trends in sustainable farming practices.

Material science applications of 14453-85-1 include its use in polymer synthesis and surface modification. Researchers are exploring its potential in creating conductive polymers and advanced coatings, which are critical for electronics and renewable energy technologies. This aligns with the increasing focus on green energy and smart materials in scientific communities.

Market trends indicate a steady rise in the demand for 4-(4-methoxyphenyl)sulfanylaniline, particularly in Asia-Pacific regions, where pharmaceutical and agrochemical production is expanding. Suppliers are optimizing synthesis protocols to meet quality standards while reducing environmental impact, a key concern for modern chemical industries.

For researchers working with CAS No. 14453-85-1, safety data sheets (SDS) provide essential handling guidelines. Proper storage conditions, such as avoiding light exposure and moisture, are recommended to maintain the compound’s stability. These precautions ensure safe laboratory practices and consistent experimental results.

Future research on 4-(4-methoxyphenyl)sulfanylaniline may explore its catalytic applications and bioactivity profiles. With advancements in computational chemistry, in silico studies could predict new derivatives with enhanced properties, accelerating drug discovery and material innovation.

In summary, 4-(4-methoxyphenyl)sulfanylaniline (CAS No. 14453-85-1) is a multifaceted compound with significant industrial and scientific value. Its applications span pharmaceuticals, agrochemicals, and advanced materials, making it a critical component in modern chemistry. As research progresses, its potential in addressing global challenges in health and sustainability will likely expand further.